2-(2,4-Dichloro-phenylamino)-thiazole-4-carboxylic acid

• IUPAC Name: 2-(2,4-dichloroanilino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H6Cl2N2O2S/c11-5-1-2-7(6(12)3-5)13-10-14-8(4-17-10)9(15)16/h1-4H,(H,13,14)(H,15,16)
• InChI Key: VNHCBUKRBYDTBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC2=NC(=CS2)C(=O)O
• Molecular Formula: C10H6Cl2N2O2S
• Molecular Weight: 289.14 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of anti-depressant molecules via metal-catalyzed reactions has been discussed. Another study reported the synthesis of 4-chloro-6 (phenylamino)-1,3,5-triazin-2-yl)amino-4- (2,4 dichlorophenyl)thiazol-5-yl-diazenyl)phenyl.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the nitration process of 2-(2,4-dichloro-5-nitrophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one was developed in a continuous flow microreactor system. Another study discussed the Suzuki–Miyaura coupling reaction.

Scientific Research Applications

Synthesis and Derivatives

2-(2,4-Dichloro-phenylamino)-thiazole-4-carboxylic acid and its derivatives are primarily explored in the context of chemical synthesis. Suzuki and Izawa (1976) detailed a single-step synthesis of 2-substituted 2-thiazolines, including 2-phenyl-2-thiazoline and its derivatives such as 4-carboxylic acid, showcasing the compound's utility in chemical synthesis and modification (Suzuki & Izawa, 1976).

Decarboxylation Studies

The decarboxylation reactions of similar compounds, like 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids, have been studied, providing insights into the reaction mechanisms and kinetics involved in the transformation of these compounds under various conditions (Noto et al., 1991).

Corrosion Inhibition

Thiazole derivatives have been investigated for their potential in corrosion inhibition. A study by Chaitra et al. (2016) examined the mild steel anti-corrosion potential of newly synthesized thiazole hydrazones, including derivatives of thiazole carboxylic acids, in acidic media (Chaitra et al., 2016).

Biological Activities

The synthesis and evaluation of biological activities of 2-amino-1,3-thiazole-4-carboxylic acid derivatives have been conducted, demonstrating their potential in fungicidal and antivirus activities. This indicates the applicability of these compounds in the field of pharmaceutical research and disease control (Fengyun et al., 2015).

Mechanism of Action

Target of Action

Similar compounds are known to interact with various enzymes and proteins within the cell .

Mode of Action

It’s likely that the compound interacts with its targets, leading to changes in their function .

Biochemical Pathways

Similar compounds are known to influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties would impact the bioavailability of the compound .

Result of Action

Similar compounds are known to have various effects at the molecular and cellular level .